4'-methoxy-alpha-Ethylaminovalerophenone (hydrochloride)
Overview
Description
Molecular Structure Analysis
The molecular formula of 4’-methoxy-alpha-Ethylaminovalerophenone (hydrochloride) is C14H21NO2 • HCl . The formal name is 2-(ethylamino)-1-(4-methoxyphenyl)-1-pentanone, monohydrochloride . The SMILES representation is O=C(C(NCC)CCC)C1=CC=C(OC)C=C1.Cl .Physical And Chemical Properties Analysis
The compound is a crystalline solid . It has a formula weight of 271.8 . The solubility of the compound is 5 mg/mL in DMF, 14 mg/mL in DMSO, 16 mg/mL in Ethanol, and 10 mg/mL in PBS (pH 7.2) .Scientific Research Applications
Clinical Studies and Pharmacological Properties
Metoclopramide, a compound closely related to 4'-methoxy-alpha-Ethylaminovalerophenone, has been studied for its clinical and pharmacological properties. It differs from common antiemetics like anticholinergics, diphenhydramines, and butyrophenones, being stable, water-soluble, and absorbed via various routes (Tornetta, 1969).
Analytical Methods in Serum
A method for determining benzophenone-3 and its main metabolites in human serum has been developed, employing techniques like dispersive liquid-liquid microextraction and liquid chromatography tandem mass spectrometry (Tarazona, Chisvert, & Salvador, 2013).
In Vivo Metabolism Studies
Research on the in vivo metabolism of psychoactive phenethylamines in rats reveals the pathways and metabolites formed, providing insights into the metabolic process of similar compounds (Kanamori et al., 2002).
Reproductive Toxicity Studies
Studies on benzophenone-3, a phenolic compound similar in structure, examine its impact on reproduction, highlighting the effects of phenolic compounds on hormonal balances and reproductive health (Ghazipura et al., 2017).
Spectroscopic Characterization
Research involving the spectroscopic characterization of cathinone derivatives, which are structurally related to 4'-methoxy-alpha-Ethylaminovalerophenone, provides crucial data for identification and understanding of these compounds (Kuś et al., 2016).
Stimuli-Responsive Fluorescence Studies
Studies on tetra(4-(diethylamino)phenyl)ethene, a derivative of tetraphenylethene, demonstrate its potential in chemical sensing and environmental monitoring due to its multiple stimuli-responsive and reversible fluorescence properties (Wang et al., 2015).
Metabolic Pathway Studies
Investigations into the metabolic pathways of similar compounds, such as clomiphene, contribute to understanding the biotransformation and potential effects of related chemicals (Ruenitz et al., 1989).
Pyrolysis Product Identification
Research on pyrolysis products of psychoactive substances like bk-2C-B provides insights into the stability and potential degradation products of similar compounds, relevant to understanding their behavior under various conditions (Texter et al., 2018).
Mechanism of Action
properties
IUPAC Name |
2-(ethylamino)-1-(4-methoxyphenyl)pentan-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2.ClH/c1-4-6-13(15-5-2)14(16)11-7-9-12(17-3)10-8-11;/h7-10,13,15H,4-6H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYNPRNAJATPQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)C1=CC=C(C=C1)OC)NCC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701344799 |
Source
|
| Record name | 4-Methoxy-.alpha.-ethylaminovalerophenone hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701344799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-methoxy-alpha-Ethylaminovalerophenone (hydrochloride) | |
CAS RN |
17837-89-7 |
Source
|
| Record name | 4-Methoxy-.alpha.-ethylaminovalerophenone hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701344799 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-1-[4-(2-hydroxyethyl)phenyl]ethanone](/img/structure/B593534.png)
